Cas no 82964-41-8 (Benzaldehyde, 4-(2,2-diethoxyethoxy)-)

• Product name: Benzaldehyde, 4-(2,2-diethoxyethoxy)-
• CAS No: 82964-41-8
• MF: C₁₃H₁₈O₄
• MW: 238.27962
• CID: 679871
• PubChem ID: 18760889

Benzaldehyde, 4-(2,2-diethoxyethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-(2,2-diethoxyethoxy)-
• 4-(2,2-Diethoxyethoxy)benzaldehyde
• 4-[(2,2-diethoxy)ethoxy]benzaldehyde
• DTXSID40596033
• p-formylphenoxy-acetaldehyde-diethyl-acetal
• 4-[(2,2-diethoxy]ethoxy]benzaldehyde
• SCHEMBL6602864
• NOCGFCIGGIFIBT-UHFFFAOYSA-N
• 4-(2,2-diethoxyethoxy) benzaldehyde
• CS-0117100
• AKOS000365376
• 82964-41-8

• Inchi： InChI=1S/C13H18O4/c1-3-15-13(16-4-2)10-17-12-7-5-11(9-14)6-8-12/h5-9,13H,3-4,10H2,1-2H3
• InChI Key： NOCGFCIGGIFIBT-UHFFFAOYSA-N
• SMILES： CCOC(COC1=CC=C(C=C1)C=O)OCC

Computed Properties

• Exact Mass: 238.12050905g/mol
• Monoisotopic Mass: 238.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 44.8Ų